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Compound of Interest

Compound Name: Ganoderic acid DM

Cat. No.: B600417

Essential Safety and Handling Guide for
Ganoderic Acid DM

For researchers, scientists, and drug development professionals, the safe handling of chemical
compounds is paramount to ensuring both personal safety and the integrity of experimental
results. This guide provides essential, immediate safety and logistical information for handling
Ganoderic acid DM, a triterpenoid isolated from Ganoderma lucidum. The following procedural
guidance, operational plans, and disposal information are designed to foster a secure
laboratory environment.

Ganoderic acid DM is a bioactive compound with potential therapeutic applications, including
anticancer properties.[1][2][3][4][5] While it is noted for its minimal toxicity to healthy cells, it is
classified as a substance that can cause skin, eye, and respiratory irritation.[6] Adherence to
proper safety protocols is therefore mandatory.

Quantitative Safety Data

For quick reference, the following table summarizes key safety information for Ganoderic Acid
DM.
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Property

Value

Source(s)

Chemical Name

3,7-dioxo-lanosta-8,24E-dien-

[6]

26-oic acid
CAS Number 173075-45-1 [61[7]
Molecular Formula C30H4404 [8]
Molecular Weight 468.67 g/mol [8]

Hazard Classification

Skin Irritation (Category 2),
Serious Eye Irritation
(Category 2A), Specific Target
Organ Toxicity - Single
Exposure (Category 3,
Respiratory tract irritation)

[6]

Hazard Statements

H315: Causes skin irritation.
H319: Causes serious eye
irritation. H335: May cause

respiratory irritation.

[6]

Signal Word

Warning

[6]

Storage Temperature

Recommended long-term
storage at -20°C. Short-term
storage at 2-8°C.

[7]

Personal Protective Equipment (PPE)

A comprehensive suite of personal protective equipment must be worn at all times when

handling Ganoderic acid DM, particularly in its powdered form, to minimize exposure.
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PPE Category Item Specifications

Chemical splash goggles with

Eye Protection Safety Goggles
side-shields.[9]
_ Chemical-resistant, disposable
Hand Protection Gloves o
gloves (e.g., nitrile).[9]
] Impervious, long-sleeved lab
Body Protection Lab Coat/Gown
coat or gown.[9]
In case of brief exposure or
low pollution, use a respiratory
) ) ) filter device. For intensive or
Respiratory Protection Respirator

longer exposure, use a self-

contained breathing apparatus.

[6]L7]

Operational Plan: Safe Handling Protocol

Adherence to standard laboratory safety protocols is crucial when working with Ganoderic
acid DM. The following step-by-step operational workflow should be followed:

1. Preparation:

o Work in a well-ventilated area, preferably within a chemical fume hood, especially when
handling the powdered form to avoid dust and aerosol formation.[10]

e Ensure that an eyewash station and safety shower are readily accessible.

» Don the appropriate personal protective equipment (PPE) as detailed above.
2. Handling:

e Avoid breathing dust, fumes, gas, mist, vapors, or spray.[6]

¢ Avoid contact with skin, eyes, and clothing.[7][10]
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Weigh the required amount of Ganoderic acid DM carefully. If possible, weigh the powder
within the fume hood.

When dissolving the compound, add the solvent slowly to the powder to prevent splashing.
Do not eat, drink, or smoke in the designated handling area.[10]
. Post-Handling:
Wash hands thoroughly after handling the compound.[6][7][10]
Immediately remove any soiled or contaminated clothing.[6]

Clean the work area and any equipment used.

First Aid Measures

In case of exposure, follow these first aid procedures:

After Inhalation: If inhaled, move the person to fresh air. If breathing is difficult, give oxygen.
If breathing stops, give artificial respiration. Seek medical attention.[7]

After Skin Contact: Remove contaminated clothing and shoes. Flush the affected area with
copious amounts of water. Call a physician.[7]

After Eye Contact: Check for and remove any contact lenses. Flush eyes with copious
amounts of water for at least 15 minutes, separating the eyelids with fingers. Seek
immediate medical attention.[7]

After Swallowing: If swallowed, do NOT induce vomiting. Wash out the mouth with copious
amounts of water. Call a physician.[7]

Disposal Plan

Proper disposal of Ganoderic acid DM and any contaminated materials is essential to prevent

environmental contamination.
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e Unused Product: Dispose of as hazardous chemical waste. Contact your institution's
environmental health and safety (EHS) office for specific guidelines.[9]

o Contaminated Materials: All materials (e.g., gloves, pipette tips, containers) that have come
into contact with the compound should be disposed of as hazardous chemical waste.[9]

e Solutions: Solutions of Ganoderic acid DM should be collected in a designated hazardous

waste container appropriate for the solvent used.[9]
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Caption: A workflow for the safe handling and disposal of Ganoderic acid DM.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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